Cas no 1154760-03-8 (2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}acetic acid)
2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-(tert-butoxycarbonyl)-3-hydroxyazetidin-3-yl)acetic acid
- 2-(N-tert-butoxycarbonyl-3-hydroxyazetidin-3-yl)acetic acid
- 2-[3-hydroxy-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidin-3-yl]acetic acid
- ZIMRMQDBEWKPRQ-UHFFFAOYSA-N
- 2-(N-Boc-3-hydroxy-azetidin-3-yl)-acetic acid
- 2-(N-Boc-3-hydroxy -azetidin-3-yl)-acetic acid
- [1-(tert-butoxycarbonyl)-3-hydroxyazetidin-3-yl]acetic acid
- 2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazet
- 2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}acetic acid
- MFCD24465632
- 1154760-03-8
- CS-0035986
- SB50856
- 2-(1-(tert-Butoxycarbonyl)-3-hydroxyazetidin-3-yl)aceticacid
- AS-39826
- SCHEMBL570830
- AKOS027255311
- DA-28862
- EN300-203425
-
- MDL: MFCD24465632
- Inchi: 1S/C10H17NO5/c1-9(2,3)16-8(14)11-5-10(15,6-11)4-7(12)13/h15H,4-6H2,1-3H3,(H,12,13)
- InChI Key: ZIMRMQDBEWKPRQ-UHFFFAOYSA-N
- SMILES: OC1(CC(=O)O)CN(C(=O)OC(C)(C)C)C1
Computed Properties
- Exact Mass: 231.111
- Monoisotopic Mass: 231.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 301
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 87.1
- XLogP3: 0.1
2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T204818-10mg |
2-(1-(tert-Butoxycarbonyl)-3-hydroxyazetidin-3-yl)acetic Acid |
1154760-03-8 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | T204818-50mg |
2-(1-(tert-Butoxycarbonyl)-3-hydroxyazetidin-3-yl)acetic Acid |
1154760-03-8 | 50mg |
$ 210.00 | 2022-06-03 | ||
| TRC | T204818-100mg |
2-(1-(tert-Butoxycarbonyl)-3-hydroxyazetidin-3-yl)acetic Acid |
1154760-03-8 | 100mg |
$ 295.00 | 2022-06-03 | ||
| abcr | AB455610- |
2-(1-(tert-Butoxycarbonyl)-3-hydroxyazetidin-3-yl)acetic acid; . |
1154760-03-8 | €631.50 | 2023-02-18 | |||
| abcr | AB455610-250 mg |
2-(1-(tert-Butoxycarbonyl)-3-hydroxyazetidin-3-yl)acetic acid; . |
1154760-03-8 | 250MG |
€388.00 | 2023-07-18 | ||
| Chemenu | CM284764-500mg |
2-(1-(tert-Butoxycarbonyl)-3-hydroxyazetidin-3-yl)acetic acid |
1154760-03-8 | 95% | 500mg |
$458 | 2023-03-07 | |
| Chemenu | CM284764-1g |
2-(1-(tert-Butoxycarbonyl)-3-hydroxyazetidin-3-yl)acetic acid |
1154760-03-8 | 95% | 1g |
$573 | 2023-03-07 | |
| eNovation Chemicals LLC | D761839-100mg |
2-(N-tert-butoxycarbonyl-3-hydroxyazetidin-3-yl)acetic acid |
1154760-03-8 | 95% | 100mg |
$215 | 2024-06-07 | |
| eNovation Chemicals LLC | D761839-250mg |
2-(N-tert-butoxycarbonyl-3-hydroxyazetidin-3-yl)acetic acid |
1154760-03-8 | 95% | 250mg |
$325 | 2024-06-07 | |
| Chemenu | CM284764-1g |
2-(1-(tert-Butoxycarbonyl)-3-hydroxyazetidin-3-yl)acetic acid |
1154760-03-8 | 95% | 1g |
$631 | 2021-06-09 |
2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}acetic acid Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
Additional information on 2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}acetic acid
2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}acetic acid: A Comprehensive Overview
2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}acetic acid (CAS No. 1154760-03-8) is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound, often referred to as tert-butoxycarbonyl (BOC)-protected azetidine derivative, has garnered attention due to its unique structural properties and potential applications in drug development. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to this compound.
The molecular structure of 2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}acetic acid is defined by its azetidine ring, a four-membered cyclic amine, which is further substituted with a hydroxyl group and a BOC protecting group. The BOC group, a common protecting group in organic synthesis, plays a crucial role in stabilizing the intermediate during synthesis. This compound's structure makes it a valuable precursor for the development of bioactive molecules, particularly in the context of peptide synthesis and medicinal chemistry.
Recent studies have highlighted the importance of azetidine derivatives in drug design. For instance, researchers have explored the potential of tert-butoxycarbonyl (BOC)-protected azetidine derivatives as inhibitors of various enzymes and targets in disease pathways. One notable application is their role in the development of protease inhibitors, where the azetidine ring provides a rigid framework that enhances binding affinity to target enzymes. This has led to increased interest in optimizing the synthesis and biological evaluation of such compounds.
The synthesis of 2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}acetic acid typically involves multi-step processes that include ring formation, protection/deprotection strategies, and functionalization. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and enantioselective routes to this compound. For example, the use of organocatalysts has facilitated the construction of the azetidine ring with high enantioselectivity, which is critical for medicinal chemistry applications.
In terms of biological activity, tert-butoxycarbonyl (BOC)-protected azetidine derivatives have shown promise in preclinical studies targeting various diseases. For instance, studies have demonstrated their potential as anti-inflammatory agents by modulating key inflammatory pathways. Additionally, their ability to inhibit certain kinases makes them attractive candidates for cancer therapy research.
From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of 2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}acetic acid. These methods provide critical insights into the compound's stability and reactivity under different conditions.
In conclusion, 2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}acetic acid (CAS No. 1154760-03-8) stands out as a versatile building block in organic synthesis with significant potential in drug discovery. Its unique structural features and promising biological activities continue to drive research into its optimization and application across diverse therapeutic areas.
1154760-03-8 (2-{1-[(tert-butoxy)carbonyl]-3-hydroxyazetidin-3-yl}acetic acid) Related Products
- 1445951-15-4(2-{1-[(tert-butoxy)carbonyl]-3-methoxyazetidin-3-yl}acetic acid)
- 1824153-33-4(4-{[(tert-butoxy)carbonyl](methyl)amino}-3-hydroxy-2-methylbutanoic acid)
- 2172257-68-8(1-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}cyclobutane-1-carboxylic acid)
- 2460757-06-4(2-{2-(tert-butoxy)carbonyl-5-oxa-2-azaspiro3.5nonan-6-yl}acetic acid)
- 936850-10-1(tert-butyl 3-(1-ethoxy-2-methyl-1-oxopropan-2-yl)-3-hydroxyazetidine-1-carboxylate)
- 1926205-50-6(tert-butyl 3-hydroxy-3-(2-methoxy-2-oxoethyl)azetidine-1-carboxylate)
- 1823865-53-7(tert-Butyl 3-(2-ethoxy-2-oxoethyl)-3-hydroxyazetidine-1-carboxylate)
- 2172037-86-2(2-{1-(tert-butoxy)carbonyl-3-hydroxyazetidin-3-yl}-2-methylpropanoic acid)
- 1367774-02-4(2-(1-(Tert-Butoxy)Carbonyl-3-Hydroxypiperidin-3-Yl)Acetic Acid)
- 1696862-87-9(2-{1-[(tert-butoxy)carbonyl]-3-ethoxyazetidin-3-yl}acetic acid)